Cas no 1343213-71-7 (1-(2,2,2-Trifluoroethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(2,2,2-Trifluoroethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1343213-71-7
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 5043108
• PubChem ID: 21076134
• Update Time: 2024-03-01

1-(2,2,2-Trifluoroethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid
• 1-(2,2,2-Trifluoroethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C7H10F3NO2/c8-7(9,10)4-11-2-1-5(3-11)6(12)13/h5H,1-4H2,(H,12,13)
• InChI Key： MNFBAEVUUVXHAP-UHFFFAOYSA-N
• SMILES： FC(CN1CCC(C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 197.06636305g/mol
• Monoisotopic Mass: 197.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids